2-(Dimethylamino)acetaldehyde hydrochloride
Overview
Description
2-(Dimethylamino)acetaldehyde hydrochloride is a compound that can be used to synthesize Muscarine analogues . It is a controlled substance and not for sale in certain territories .
Molecular Structure Analysis
The molecular formula of 2-(Dimethylamino)acetaldehyde hydrochloride is C4H10ClNO . The InChI code is 1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H .Physical And Chemical Properties Analysis
2-(Dimethylamino)acetaldehyde hydrochloride is a solid substance . It has a molecular weight of 123.58 . The compound is hygroscopic and should be stored at 4°C, away from moisture .Scientific Research Applications
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” is used in the synthesis of poly [2- (dimethylamino) ethyl methacrylate]-b-polystyrene (PDMAEMA- b- PS), a diblock copolymer . This copolymer can form polymersomes, which are vesicles with a polymeric double layer . These polymersomes are being studied for their potential use as drug delivery systems or nanoreactors .
Methods of Application
The copolymers are synthesized via RAFT . The ionization equilibrium of the PDMAEMA amino groups on the polymersomes is analyzed by potentiometric titration and Zeta potential measurements . The hydrodynamic radius of the polymersomes in different pH and temperatures is analyzed by DLS .
Results or Outcomes
The polymersomes have a diameter around 80 nm . They exhibit dual stimulus–response to pH and temperature, making them potentially useful for gene delivery and as nanoreactors .
Application in Drug Synthesis
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” can be used in the synthesis of Muscarine analogues .
Methods of Application
The specific methods of application in drug synthesis are not provided in the source .
Results or Outcomes
The outcomes of the synthesis are also not specified in the source .
Application in Miniemulsion RAFT Polymerization
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” is used in the synthesis of diblock copolymer PDMAEMA-b-PMMA via miniemulsion RAFT polymerization .
Methods of Application
The dithioester-capped DMAEMA homopolymer is used as a macro chain transfer agent in the miniemulsion RAFT polymerization of methyl methacrylate and styrene .
Results or Outcomes
The diblock copolymer PDMAEMA-b-PMMA is obtained in the form of stable latices .
Application in Material Storage
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” is stored under inert atmosphere and in a freezer under -20°C .
Methods of Application
The compound is stored in a solid form under specific conditions to maintain its stability .
Results or Outcomes
Application in Heavy Metal Adsorption
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” is used in the synthesis of sixteen-arm star-shaped polymer of s-POSS-(PDMAEMA)16 . This polymer shows controllable and reversible pH-responsive behavior at pH=1–12 and thermoresponsive behavior at 20–60 °C . It can adsorb Cr (VI) due to strong electrostatic interactions between its tertiary amines and Cr (VI) .
Methods of Application
The polymer is synthesized by octakis (dibromoethyl) polyhedral oligomeric silsesquioxane (POSS-(Br)16) initiating 2-(dimethylamino)ethyl methacrylate (DMAEMA) via atom transfer radical polymerization (ATRP) process .
Results or Outcomes
The polymer forms typical core/shell micelles (100–130 nm) at pH=7.8 and transforms into different shapes at different pH values . It shows high efficiency in adsorbing Cr (VI) .
Application in Biomedical Field
Field
Summary of the Application
“2-(Dimethylamino)acetaldehyde hydrochloride” is used in the synthesis of polymersomes of poly [2-(dimethylamino)ethyl methacrylate]-b-polystyrene (PDMAEMA-b-PS) . These polymersomes are being studied for their potential applications in drug delivery, gene therapy, theranostics, artificial organelles, and nanoreactors .
Methods of Application
The copolymers are synthesized via RAFT . The ionization equilibrium of the PDMAEMA amino groups on the polymersomes is analyzed by potentiometric titration and Zeta potential measurements . The hydrodynamic radius of the polymersomes in different pH and temperatures is analyzed by DLS .
Results or Outcomes
The polymersomes have a diameter around 80 nm . They exhibit dual stimulus–response to pH and temperature, making them potentially useful for gene delivery and as nanoreactors .
Safety And Hazards
properties
IUPAC Name |
2-(dimethylamino)acetaldehyde;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUFMJROCMFQILX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00552337 |
Source
|
| Record name | (Dimethylamino)acetaldehyde--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)acetaldehyde hydrochloride | |
CAS RN |
125969-54-2 |
Source
|
| Record name | (Dimethylamino)acetaldehyde--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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